Cas no 1110-56-1 (3-Deacetylsalannin >85% (DISCONTINUED, Offer D198913))

• Product Name: 3-Deacetylsalannin >85% (DISCONTINUED, Offer D198913)
• CAS No: 1110-56-1
• MF: C₃₂H₄₂O₈
• MW: 554.671090602875
• CID: 176560
• PubChem ID: 14458886
• Update Time: 2025-04-19

3-Deacetylsalannin >85% (DISCONTINUED, Offer D198913) Chemical and Physical Properties

Names and Identifiers

• 2H,3H-Cyclopenta[d']naphtho[1,8-bc:2,3-b']difuran-6-aceticacid,8-(3-furanyl)-2a,4,5,5a,6,6a,8,9,9a,10a,10b,10c-dodecahydro-3-hydroxy-2a,5a,6a,7-tetramethyl-5-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]oxy]-,methyl ester, (2aR,3R,5S,5aR,6R,6aR,8R,9aR,10aS,10bR,10cR)-
• Deacetylsalannin
• 2H,3H-Cyclopenta[d']naphtho[1,8-bc:2,3-b']difuran-6-aceticacid,8-(3-furanyl)-2a,4,5,5a,6,6a,8,...
• 2H,3H-Cyclopenta[d']naphtho[1,8-bc:2,3-b']difuran-6-aceticacid,8-(3-furanyl)-2a,4,5,5a,6,6a,8,9,9a,10a,10b,10c-dodecahydro-3-
• 2H,3H-Cyclopenta[d']naphtho[1,8-bc:2,3-b']difuran-6-aceticacid,8-(3-furanyl)-2a,4,5,5a,6,6a,8,9,9a,10a,10b,10c-dodecahydro-3-hydroxy-2a,5a,6a,7-tetramethyl-5-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]oxy]-,m
• 3-Deacetylsalannin
• DEACETYLSALANNIN, 3-(P)
• 3-Desacetylsalannin
• Desacetylsalannin
• [ "Desacetylsalannin" ]
• [6-(Furan-3-yl)-14-hydroxy-10-(2-methoxy-2-oxoethyl)-7,9,11,15-tetramethyl-3,17-dioxapentacyclo[9.6.
• 3-Deacetylsalannin >85% (DISCONTINUED, Offer D198913)
• Q27135767
• 2H,3H-Cyclopenta[d']naphtho[1,8-bc:2,3-b']difuran-6-acetic acid, 8-(3-furanyl)-2a,4,5,5a,6,6a,8,9,9a,10a,10b,10c-dodecahydro-3-hydroxy-2a,5a,6a,7-tetramethyl-5-[(2-methyl-1-oxo-2-butenyl)oxy]-, methyl ester, [2aR-[2a,3,5(E),5a,6,6a,8,9a,10a,10b,10c]]
• CS-0024079
• AT40291
• CHEMBL2270444
• FS-9395
• BDBM50495949
• DTXSID201316747
• CHEBI:67311
• 2H,3H-Cyclopenta[d']naphtho[1,8-bc:2,3-b']difuran-6-acetic acid, 8-(3-furanyl)-2a,4,5,5a,6,6a,8,9,9a,10a,10b,10c-dodecahydro-3-hydroxy-2a,5a,6a,7-tetramethyl-5-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]-, methyl ester, (2aR,3R,5S,5aR,6R,6aR,8R,9aR,10aS,10bR,10cR)-
• (2aR,3R,5S,5aR,6R,6aR,8R,9aR,10aS,10bR,10cR)-8-(furan-3-yl)-3-hydroxy-6-(2-methoxy-2-oxoethyl)-2a,5a,6a,7-tetramethyl-2a,4,5,5a,6,6a,8,9,9a,10a,10b,10c-dodecahydro-2H,3H-cyclopenta[d]naphtho[2,3-b:1,8-b'c']difuran-5-yl (2E)-2-methylbut-2-enoate
• AKOS040761580
• DESACETYL SALANNIN
• HY-N3698
• 1110-56-1
• FT-0775283
• B0005-218851
• C32H42O8
• DA-62733
• [(1R,2S,4R,6R,9R,10R,11R,12S,14R,15R,18R)-6-(furan-3-yl)-14-hydroxy-10-(2-methoxy-2-oxoethyl)-7,9,11,15-tetramethyl-3,17-dioxapentacyclo[9.6.1.02,9.04,8.015,18]octadec-7-en-12-yl] (E)-2-methylbut-2-enoate
• Desacetyl salannin; (2aR,3R,5S,5aR,6R,6aR,8R,9aR,10aS,10bR,10cR)-8-(furan-3-yl)-3-hydroxy-6-(2-methoxy-2-oxoethyl)-2a,5a,6a,7-tetramethyl-2s,4,5,5a,6,6a,8,9,9a,10a,10b,10c-dodecahydro-2H,3H-cyclopenta[d]naphtho[2,3-b:1,8-b'c']difuran-5-yl (2E)-2-methylbut-2-enoate

• Inchi： 1S/C32H42O8/c1-8-16(2)29(35)40-23-13-22(33)30(4)15-38-26-27(30)31(23,5)21(12-24(34)36-7)32(6)25-17(3)19(18-9-10-37-14-18)11-20(25)39-28(26)32/h8-10,14,19-23,26-28,33H,11-13,15H2,1-7H3/b16-8+/t19-,20-,21-,22-,23+,26-,27+,28-,30-,31+,32-/m1/s1
• InChI Key： MJNRBOGIPLCVIM-LJEOTECVSA-N
• SMILES： O1C[C@]2(C)[C@@H](C[C@@H]([C@]3(C)[C@@H](CC(=O)OC)[C@]4(C)C5=C(C)[C@H](C6=COC=C6)C[C@H]5O[C@@H]4[C@H]1[C@H]32)OC(/C(=C/C)/C)=O)O

Computed Properties

• Exact Mass: 554.28800
• Monoisotopic Mass: 554.28796829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 104

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 628.0±55.0 °C at 760 mmHg
• Flash Point: 333.6±31.5 °C
• PSA: 104.43000
• LogP: 4.72020
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

3-Deacetylsalannin >85% (DISCONTINUED, Offer D198913) Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Limonoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids Limonoids